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Compound of Interest

Compound Name:
Propanedinitrile, [(5-bromo-2-

furanyl)methylene]-

CAS No.: 56656-96-3

Cat. No.: B12054316

Get Quote

Executive Summary & Chemical Identity[1][2][3]
Propanedinitrile, [(5-bromo-2-furanyl)methylene]- is a Knoevenagel condensation product

of 5-bromo-2-furaldehyde and malononitrile. It belongs to the class of benzylidene

malononitriles (specifically a furan analog), which are pharmacologically significant as

"Tyrphostins" (Tyrosine Phosphorylation Inhibitors). These compounds act as Michael

acceptors, covalently modifying cysteine residues in kinase domains, or as competitive

inhibitors.
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Property Details

IUPAC Name 2-[(5-bromo-2-furyl)methylene]propanedinitrile

Common Name (5-Bromo-2-furfurylidene)malononitrile

CAS Registry Number 56656-96-3

Molecular Formula C₈H₃BrN₂O

Molecular Weight 223.03 g/mol

SMILES N#C/C(C#N)=C\c1oc(Br)cc1

Structural Class Organobromine, Furan, Vinyl Nitrile

Hazard Identification & Risk Assessment (GHS)
Warning: This compound is a potent electrophile and nitrile derivative. While specific

toxicological data for this exact CAS is limited, its structural analogs (e.g., CS gas, Tyrphostin

AG 825) suggest high biological reactivity.

GHS Classification (Inferred from SAR)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Sensitization (Skin): Category 1 (May cause an allergic skin reaction due to Michael acceptor

activity).

Critical Hazards
Michael Acceptor Reactivity: The vinyl nitrile group is highly electrophilic and can irreversibly

alkylate cellular proteins (cysteine residues), leading to cytotoxicity or sensitization.
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Cyanide Potential: While vinyl nitriles are generally more stable than aliphatic nitriles,

metabolic breakdown can theoretically release cyanide ions (

).

Lachrymator Potential: Similar benzylidene malononitriles are potent lachrymators (tear gas

agents). Handle with extreme care to avoid respiratory distress.[2][3][4]

Physicochemical Profiling
The following data is synthesized from structural analogs and available chemical databases.

Parameter Value / Observation

Appearance
Yellow to orange crystalline solid (Conjugated

system absorbs blue light)

Melting Point
Predicted: 80–120 °C (Analog 5-HMF derivative

melts at 76–77 °C)

Solubility
Soluble: DMSO, DMF, Acetone, Hot

EthanolInsoluble: Water, Hexane

LogP (Predicted) ~2.1 (Moderate lipophilicity)

Stability
Sensitive to moisture (hydrolysis of nitrile) and

light (cis-trans isomerization).[5][6][7]

Synthesis & Experimental Protocols
Protocol: Knoevenagel Condensation
This protocol describes the synthesis of the target molecule from 5-bromo-2-furaldehyde and

malononitrile.

Reagents:

5-Bromo-2-furaldehyde (1.0 eq)

Malononitrile (1.1 eq)
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Catalyst: Piperidine (0.1 eq) or Ammonium Acetate (0.1 eq)

Solvent: Ethanol (Absolute)

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromo-2-

furaldehyde (10 mmol) in 20 mL of ethanol.

Addition: Add malononitrile (11 mmol) to the solution.

Catalysis: Add piperidine (3-4 drops) as a catalyst. The solution may turn a darker shade of

yellow/orange immediately.

Reaction: Stir the mixture at room temperature for 30 minutes. If precipitation does not occur,

heat to reflux (78 °C) for 1-2 hours.

Work-up: Cool the reaction mixture in an ice bath (0-4 °C). The product should precipitate as

crystals.

Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) and then cold

hexane.

Drying: Dry the solid in a vacuum oven at 40 °C for 4 hours.

Characterization: Confirm structure via ¹H-NMR (DMSO-d₆). Look for the vinyl proton singlet

around

7.5–8.2 ppm.
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Figure 1: Step-by-step workflow for the synthesis of Propanedinitrile, [(5-bromo-2-
furanyl)methylene]-.

Biological Mechanism & Applications
This compound is a structural analog of Tyrphostin AG 825 and other furan-based kinase

inhibitors.

Mechanism of Action
EGFR Inhibition: The malononitrile group acts as a "warhead." The electron-withdrawing

effect of the nitriles makes the vinyl carbon highly susceptible to nucleophilic attack by the

thiol group of Cysteine-797 (Cys797) in the ATP-binding pocket of EGFR (Epidermal Growth

Factor Receptor).

GPR35 Agonism: Recent studies indicate that furan-2-ylmethylene malononitriles are potent

agonists for GPR35, an orphan G-protein-coupled receptor involved in immune regulation

and pain signaling.

Signaling Pathway Diagram
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Figure 2: Dual mechanism of action: EGFR kinase inhibition and GPR35 receptor agonism.

Handling, Storage, and Disposal[9]
Storage Protocols

Temperature: Store at 2–8 °C (Refrigerate).

Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation of the furan ring.

Container: Amber glass vial (protect from light to prevent isomerization).
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Safe Handling (SOP)
Engineering Controls: Always handle within a certified Chemical Fume Hood.

PPE:

Gloves: Double-gloving with Nitrile (0.11 mm minimum thickness).

Eyes: Chemical splash goggles.

Body: Lab coat with long sleeves; apron if handling >1g.

Disposal
Classification: Halogenated Organic Waste.

Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber. Do not pour down the drain. The

bromine atom requires specific incineration protocols to capture HBr gas.

Emergency Response
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Scenario Action

Skin Contact

Wash immediately with soap and copious water

for 15 minutes. If irritation persists, seek medical

attention. Note: Treat as a potential chemical

burn.

Eye Contact

Rinse cautiously with water for 15 minutes,

lifting eyelids.[3] Remove contact lenses.[3][4][8]

Seek immediate ophthalmological attention.

Inhalation

Move victim to fresh air.[2][4][8] If breathing is

difficult, give oxygen.[2] If not breathing, give

artificial respiration.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Administer activated charcoal if

conscious. Transport to ER immediately.

Spill Cleanup

Evacuate area. Wear full PPE.[2][3][8][9] Absorb

with vermiculite or sand. Collect in a sealed

container. Neutralize surface with 10% bleach

solution (oxidizes traces).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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